Cas no 834898-59-8 (3H-Pyrazol-3-one, 4-dodecylidene-2,4-dihydro-5-methyl-)

3H-Pyrazol-3-one, 4-dodecylidene-2,4-dihydro-5-methyl- structure
834898-59-8 structure
Product Name:3H-Pyrazol-3-one, 4-dodecylidene-2,4-dihydro-5-methyl-
CAS No:834898-59-8
MF:C16H28N2O
MW:264.406324386597
CID:670475
PubChem ID:127257126
Update Time:2025-04-19

3H-Pyrazol-3-one, 4-dodecylidene-2,4-dihydro-5-methyl- Chemical and Physical Properties

Names and Identifiers

    • 3H-Pyrazol-3-one, 4-dodecylidene-2,4-dihydro-5-methyl-
    • 4-dodecylidene-3-methyl-1H-pyrazol-5-one
    • 4-Dodecylidene-3-methyl-1H-pyrazol-5(4H)-one
    • 834898-59-8
    • Inchi: 1S/C16H28N2O/c1-3-4-5-6-7-8-9-10-11-12-13-15-14(2)17-18-16(15)19/h13H,3-12H2,1-2H3,(H,18,19)/b15-13+
    • InChI Key: KPERGWPUEFPYOS-FYWRMAATSA-N
    • SMILES: O=C1/C(/C(C)=NN1)=C/CCCCCCCCCCC

Computed Properties

  • Exact Mass: 264.220163521g/mol
  • Monoisotopic Mass: 264.220163521g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 10
  • Complexity: 332
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.7
  • Topological Polar Surface Area: 41.5Ų
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